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Introduction
The integrity of epithelial and endothelial barriers is paramount for tissue homeostasis and is

primarily maintained by tight junctions (TJs). These intricate cellular structures regulate

paracellular permeability and maintain cell polarity. At the core of the TJ is a complex network

of transmembrane and cytoplasmic proteins. Among these, the interaction between the

transmembrane protein occludin and the scaffolding protein Zonula Occludens-1 (ZO-1) is a

critical nexus for TJ assembly, stability, and signaling. This technical guide provides an in-depth

exploration of the occludin-ZO-1 interaction, presenting quantitative data, detailed experimental

protocols, and visualizations of the associated signaling pathways to support research and

drug development endeavors aimed at modulating barrier function.

Core Interaction: Occludin and ZO-1 Binding
The interaction between occludin and ZO-1 is a cornerstone of tight junction architecture. The

primary binding interface involves the C-terminal cytoplasmic domain of occludin and the

Guanylate Kinase (GuK) domain of ZO-1.[1] Specifically, the coiled-coil domain within the C-
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terminus of occludin directly engages with the U5-GuK region of ZO-1.[2][3][4] This interaction

is crucial for the proper localization of occludin at the tight junction and for linking the

transmembrane components of the TJ to the actin cytoskeleton.[5]

Quantitative Analysis of the Occludin-ZO-1 Interaction
The affinity and stoichiometry of the occludin-ZO-1 interaction have been quantified using

various biophysical techniques, notably Surface Plasmon Resonance (SPR). These studies

provide a quantitative framework for understanding the dynamics of this crucial protein-protein

interaction.

Parameter Value
Experimental
Condition

Reference

Dissociation Constant

(KD)
639 ± 51 nM

Mouse occludin (378-

521) and ZO-1 GuK

domain (644-812)

[1][6]

Association Rate

Constant (ka)

4.14 ± 0.52 x 103 M-

1s-1

Mouse occludin (378-

521) and ZO-1 GuK

domain (644-812)

[1][6]

Dissociation Rate

Constant (kd)
3.04 ± 0.38 x 10-3 s-1

Mouse occludin (378-

521) and ZO-1 GuK

domain (644-812)

[1][6]

Stoichiometry 1:1

Occludin coiled-coil

domain and ZO-1

PSG (PDZ3-SH3-

GuK) domain

Regulation of the Occludin-ZO-1 Interaction by
Phosphorylation
The dynamic nature of the occludin-ZO-1 interaction is tightly regulated by post-translational

modifications, primarily phosphorylation. A phosphorylation hotspot within the C-terminal tail of

occludin is targeted by a variety of kinases and phosphatases, which fine-tune the binding

affinity for ZO-1 and consequently modulate tight junction barrier function.[2][7]
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Key Phosphorylation Sites and Their Impact
Phosphoryl
ation Site

Kinase(s)
Phosphatas
e(s)

Effect on
ZO-1
Interaction

Functional
Consequen
ce

Reference

Tyrosine 398

(Y398)
c-Src PTP1B Decreases

Destabilizes

tight

junctions;

increases

barrier

permeability.

[2][2]

Tyrosine 402

(Y402)
c-Src PTP1B Decreases

Destabilizes

tight

junctions;

increases

barrier

permeability.

[2][2]

Serine 408

(S408)

Casein

Kinase 2

(CK2)

PP2A Decreases

Modulates

interactions

with claudin-1

and -2;

regulates

paracellular

ion flux.

[7]

Serine 490

(S490)
- - Decreases

Associated

with occludin

endocytosis

and barrier

loss.

Phosphorylation of occludin on tyrosine residues Y398 and Y402 by the non-receptor tyrosine

kinase c-Src significantly attenuates its binding to ZO-1.[2] This dissociation is linked to the

disruption of tight junctions and an increase in paracellular permeability, a process that can be

initiated by oxidative stress.[8] Conversely, dephosphorylation of these residues by protein

tyrosine phosphatase 1B (PTP1B) can restore the interaction and enhance barrier function.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9427709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427709/
https://discovery.ucl.ac.uk/id/eprint/8354/1/8354.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9427709/
https://pubmed.ncbi.nlm.nih.gov/12547828/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphorylation of serine 408 by casein kinase 2 (CK2) also reduces the affinity of occludin for

ZO-1.[7] This modification acts as a molecular switch that influences the dynamic exchange of

TJ proteins and remodels the interactions between occludin, ZO-1, and specific claudins,

thereby regulating paracellular ion permeability.[7] The activity of protein phosphatase 2A

(PP2A) is implicated in the dephosphorylation of this and other serine/threonine residues on

occludin.

Signaling Pathways Involving the Occludin-ZO-1
Interaction
The occludin-ZO-1 complex is not merely a structural component but also a signaling hub that

influences critical cellular processes, including cell proliferation, apoptosis, and morphogenesis.

Regulation of Cell Proliferation
A key downstream signaling pathway involves the transcription factor ZO-1-associated nucleic

acid-binding protein (ZONAB). Under conditions of high cell density, ZO-1 sequesters ZONAB

at the tight junction, preventing its translocation to the nucleus.[6][9] This cytoplasmic retention

of ZONAB inhibits the transcription of genes that promote cell cycle progression, such as cyclin

D1 and proliferating cell nuclear antigen (PCNA).[3][6][7][9] Disruption of the occludin-ZO-1

interaction can lead to the release of ZONAB, its nuclear accumulation, and subsequent cell

proliferation.[6][7][9]

Tight Junction Complex

Occludin ZO-1
Binds
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Nucleus
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Transcription
Promotes

Cell Proliferation
Drives
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Regulation of Cell Proliferation by the Occludin-ZO-1-ZONAB Axis.

Regulation of Apoptosis
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Recent evidence indicates that occludin plays a role in regulating apoptosis by modulating the

expression of caspase-3.[2] Loss of occludin has been shown to reduce caspase-3 expression

and protect epithelial cells from apoptotic stimuli.[2] While the precise mechanism linking the

occludin-ZO-1 interaction to caspase-3 expression is still under investigation, it highlights a

non-canonical, barrier-independent function of this complex in cell fate determination.

Occludin-ZO-1
Complex

Caspase-3
Expression

Promotes

Apoptosis

Induces

Inflammatory Stress

Downregulates
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Role of the Occludin-ZO-1 Complex in Apoptosis Regulation.

Experimental Protocols
Detailed and validated protocols are essential for the accurate study of the occludin-ZO-1

interaction. The following sections provide step-by-step methodologies for key experiments.

Co-immunoprecipitation (Co-IP) of Endogenous
Occludin and ZO-1
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This protocol describes the co-immunoprecipitation of endogenous occludin and ZO-1 from

epithelial cell lysates to demonstrate their in vivo interaction.

Materials:

Epithelial cells (e.g., MDCK, Caco-2) grown to confluence

Ice-cold Phosphate-Buffered Saline (PBS)

Co-IP Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.5%

Sodium Deoxycholate, Protease and Phosphatase Inhibitor Cocktails

Anti-Occludin antibody (for immunoprecipitation)

Anti-ZO-1 antibody (for immunoblotting)

Normal Rabbit or Mouse IgG (isotype control)

Protein A/G magnetic beads

Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% NP-40

Elution Buffer: 2x Laemmli sample buffer

SDS-PAGE and Western blotting reagents

Procedure:

Cell Lysis:

Wash confluent cell monolayers twice with ice-cold PBS.

Add 1 mL of ice-cold Co-IP Lysis Buffer to each 10-cm dish.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate on a rotator for 30 minutes at 4°C.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.
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Transfer the supernatant to a new pre-chilled tube.

Pre-clearing:

Add 20 µL of Protein A/G magnetic beads to the cell lysate.

Incubate on a rotator for 1 hour at 4°C.

Place the tube on a magnetic rack and transfer the supernatant to a new tube.

Immunoprecipitation:

Add 2-4 µg of anti-Occludin antibody or normal IgG control to the pre-cleared lysate.

Incubate on a rotator for 2-4 hours or overnight at 4°C.

Add 30 µL of Protein A/G magnetic beads and incubate for an additional 1-2 hours at 4°C.

Washing:

Pellet the beads on a magnetic rack and discard the supernatant.

Wash the beads three times with 1 mL of ice-cold Wash Buffer.

Elution and Analysis:

Resuspend the beads in 40 µL of 2x Laemmli sample buffer.

Boil the samples for 5-10 minutes at 95°C.

Pellet the beads and load the supernatant onto an SDS-PAGE gel.

Perform Western blotting using an anti-ZO-1 antibody to detect the co-immunoprecipitated

protein.
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Co-immunoprecipitation Workflow for Occludin and ZO-1.
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Förster Resonance Energy Transfer (FRET) Microscopy
FRET microscopy can be used to visualize the occludin-ZO-1 interaction in living cells. This

protocol outlines a sensitized emission FRET experiment using fluorescently tagged proteins.

Materials:

Epithelial cells (e.g., MDCK)

Expression vectors for Occludin-CFP (donor) and ZO-1-YFP (acceptor)

Transfection reagent

Confocal laser scanning microscope with FRET capabilities

Imaging medium (e.g., phenol red-free DMEM with HEPES)

Procedure:

Cell Culture and Transfection:

Plate cells on glass-bottom dishes suitable for high-resolution imaging.

Co-transfect cells with Occludin-CFP and ZO-1-YFP expression vectors. Also, prepare

samples with donor-only (Occludin-CFP) and acceptor-only (ZO-1-YFP) for correction of

spectral bleed-through.

Allow 24-48 hours for protein expression.

Image Acquisition:

Mount the dish on the microscope stage equipped with an environmental chamber (37°C,

5% CO2).

Acquire three images for each FRET measurement:

Donor Channel: Excite with CFP laser (e.g., 440 nm) and detect emission in the CFP

range (e.g., 460-500 nm).
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Acceptor Channel: Excite with YFP laser (e.g., 514 nm) and detect emission in the YFP

range (e.g., 530-600 nm).

FRET Channel: Excite with CFP laser and detect emission in the YFP range.

Data Analysis:

Correct for background fluorescence and spectral bleed-through from the donor and

acceptor channels into the FRET channel using the single-fluorophore control samples.

Calculate the corrected FRET efficiency (E) using a suitable algorithm (e.g., pixel-by-pixel

calculation based on the intensity of the three channels).

Generate a FRET efficiency map to visualize the regions of interaction within the cell.

Start: Transfected Cells
(Occludin-CFP & ZO-1-YFP)

Image Acquisition
(Donor, Acceptor, FRET channels)

Correction for
Spectral Bleed-through

FRET Efficiency
Calculation

Generate FRET
Efficiency Map

End: Visualization of Interaction
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Click to download full resolution via product page

FRET Microscopy Workflow for Occludin-ZO-1 Interaction.

Yeast Two-Hybrid (Y2H) Assay
The Y2H system is a powerful genetic method to screen for protein-protein interactions. This

protocol describes a mating-based assay to test the interaction between occludin and ZO-1.

Materials:

Saccharomyces cerevisiae strains of opposite mating types (e.g., MATa and MATα)

Yeast expression vectors: pGBKT7 (bait, TRP1 marker) and pGADT7 (prey, LEU2 marker)

cDNA for human occludin C-terminus and ZO-1 GuK domain

Yeast transformation reagents (e.g., LiAc/SS-DNA/PEG method)

Yeast media: YPD, SD/-Trp, SD/-Leu, SD/-Trp/-Leu, SD/-Trp/-Leu/-His/-Ade with X-α-Gal

Procedure:

Plasmid Construction:

Clone the occludin C-terminus cDNA into the pGBKT7 vector to create the "bait" plasmid.

Clone the ZO-1 GuK domain cDNA into the pGADT7 vector to create the "prey" plasmid.

Yeast Transformation:

Transform the bait plasmid into the MATa yeast strain and select on SD/-Trp plates.

Transform the prey plasmid into the MATα yeast strain and select on SD/-Leu plates.

Mating:

Co-culture the transformed MATa and MATα strains in YPD medium for 24 hours at 30°C

with gentle shaking to allow mating.
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Selection of Diploids and Interaction Assay:

Plate the mating culture on SD/-Trp/-Leu plates to select for diploid yeast containing both

plasmids.

Patch the diploid colonies onto high-stringency selection plates (SD/-Trp/-Leu/-His/-Ade)

and plates containing X-α-Gal.

Incubate at 30°C for 3-5 days.

Interpretation:

Growth on the high-stringency plates and the development of a blue color on the X-α-Gal

plates indicate a positive interaction between occludin and ZO-1.

Start: Bait (Occludin) & Prey (ZO-1)
Plasmids

Transform MATa Yeast
with Bait

Transform MATα Yeast
with Prey

Yeast Mating

Selection of Diploids
(SD/-Trp/-Leu)

Interaction Assay
(High-stringency plates)

End: Growth/Blue Color =
Positive Interaction
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Yeast Two-Hybrid Workflow for Occludin-ZO-1 Interaction.

Conclusion
The interaction between occludin and ZO-1 is a highly regulated and dynamic process that is

fundamental to the structure and function of tight junctions. This guide has provided a

comprehensive overview of the quantitative aspects of this interaction, the intricate regulatory

mechanisms involving phosphorylation, and the downstream signaling pathways that impact

key cellular functions. The detailed experimental protocols and visual workflows offer a

practical resource for researchers and drug development professionals seeking to investigate

and modulate this critical molecular interface. A thorough understanding of the occludin-ZO-1

complex is essential for the development of novel therapeutic strategies targeting a wide range

of diseases characterized by barrier dysfunction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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